N,N-diethyl-3-{[(propionylamino)carbothioyl]amino}benzamide

• Molecular Formula: C15H21N3O2S
• Molecular Weight: 307.4 g/mol
• IUPAC Name: N,N-diethyl-3-(propanoylcarbamothioylamino)benzamide
• InChI: InChI=1S/C15H21N3O2S/c1-4-13(19)17-15(21)16-12-9-7-8-11(10-12)14(20)18(5-2)6-3/h7-10H,4-6H2,1-3H3,(H2,16,17,19,21)
• InChI Key: BWYYXKMEEOLMCA-UHFFFAOYSA-N
• SMILES: CCC(=O)NC(=S)NC1=CC=CC(=C1)C(=O)N(CC)CC

Description

N,N-diethyl-3-{[(propionylamino)carbothioyl]amino}benzamide, commonly known as DEPC, is a chemical compound that has been widely used in scientific research. It is a potent inhibitor of RNA and is commonly used to study the role of RNA in various biological processes. DEPC is a highly versatile compound that has found applications in a wide range of research areas, including molecular biology, biochemistry, and pharmacology.

Mechanism of Action

DEPC inhibits RNA function by modifying the nucleotide bases in RNA. Specifically, it reacts with the imidazole group of histidine residues in RNA, resulting in the formation of a stable adduct. This adduct prevents the formation of hydrogen bonds between complementary nucleotides, thereby inhibiting RNA function.
Biochemical and Physiological Effects:
DEPC is a highly potent inhibitor of RNA and has been shown to have a wide range of biochemical and physiological effects. It has been used to study the role of RNA in various biological processes, including gene expression, protein synthesis, and RNA splicing. Additionally, DEPC has been shown to have antiviral and anticancer properties, making it a promising candidate for the development of new therapeutics.

Advantages and Limitations for Lab Experiments

DEPC is a highly versatile compound that has found applications in a wide range of research areas. Its ability to inhibit RNA function has made it an important tool for studying the role of RNA in various biological processes. However, DEPC also has some limitations. For example, it can be toxic to cells at high concentrations, and its effects on RNA can be reversible, making it difficult to interpret experimental results.

Future Directions

There are many potential future directions for research involving DEPC. One area of interest is the development of new therapeutics based on DEPC's antiviral and anticancer properties. Additionally, DEPC could be used to study the role of RNA in various diseases, including cancer and viral infections. Finally, new methods for synthesizing DEPC and other RNA inhibitors could be developed to improve their efficacy and reduce their toxicity.

Synthesis Methods

DEPC is synthesized by reacting N,N-diethyl-3-nitrobenzamide with thiourea in the presence of a reducing agent such as zinc dust. The resulting product is then treated with propionyl chloride to yield the final compound. The synthesis of DEPC is a multi-step process that requires careful attention to detail to ensure the purity and quality of the final product.

Scientific Research Applications

DEPC is widely used in scientific research as an inhibitor of RNA. It works by modifying the nucleotide bases in RNA, thereby preventing the formation of hydrogen bonds between complementary nucleotides. This inhibition of RNA function has been used to study the role of RNA in various biological processes, including gene expression, protein synthesis, and RNA splicing.